Cas no 1378867-56-1 (4-chloro-3-(trifluoromethyl)benzene-1-carboximidamide)

4-Chloro-3-(trifluoromethyl)benzene-1-carboximidamide is a specialized organic compound featuring a benzimidamide core substituted with a chloro and trifluoromethyl group at the 4- and 3-positions, respectively. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the chloro substitution offers versatility for further functionalization. Its carboximidamide moiety serves as a key precursor for heterocyclic compounds, particularly in the development of bioactive molecules. The compound’s well-defined reactivity profile and stability under standard conditions make it a reliable building block for medicinal chemistry and material science applications.

4-chloro-3-(trifluoromethyl)benzene-1-carboximidamide structure

1378867-56-1 structure

Product Name:4-chloro-3-(trifluoromethyl)benzene-1-carboximidamide

CAS No:1378867-56-1

MF:C₈H₆ClF₃N₂

MW:222.594851016998

MDL:MFCD09746049

CID:2101365

PubChem ID:46779092

Update Time:2025-10-23

4-chloro-3-(trifluoromethyl)benzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

- 4-chloro-3-(trifluoromethyl)benzamidine
- 4-Chloro-3-(trifluoromethyl)benzimidamide
- 4-CHLORO-3-TRIFLUOROMETHYL-BENZAMIDINE
- 4-chloro-3-(trifluoromethyl)benzene-1-carboximidamide
- MDL： MFCD09746049
- Inchi： 1S/C8H6ClF3N2/c9-6-2-1-4(7(13)14)3-5(6)8(10,11)12/h1-3H,(H3,13,14)
- InChI Key： FRMQJVRGSMOYMI-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(=N)N)C=C1C(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 229
XLogP3: 3.1
Topological Polar Surface Area: 49.9

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